BE“GH@ Methodological & Application

Check Availability & Pricing

Sourcing analytical standards of 2,4,5-
Trichloroisophthalonitrile for research.
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Compound of Interest

Compound Name: 2,4,5-Trichloroisophthalonitrile

Cat. No.: B140750

An essential component of rigorous scientific research is the use of well-characterized
analytical standards. This document provides detailed application notes and protocols for
researchers, scientists, and drug development professionals interested in sourcing and utilizing
analytical standards of 2,4,5-Trichloro-6-hydroxyisophthalonitrile, a significant metabolite of the
fungicide Chlorothalonil. While the initial search for 2,4,5-Trichloroisophthalonitrile did not
yield commercially available analytical standards, its hydroxylated metabolite is readily
available and crucial for many research applications.

Application Notes for 2,4,5-Trichloro-6-
hydroxyisophthalonitrile

Chemical Information and Properties
2,4,5-Trichloro-6-hydroxyisophthalonitrile, also known as Hydroxychlorothalonil, is the major

metabolite of Chlorothalonil.[1][2] Its chemical and physical properties are summarized in the
table below.
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Property Value

2,4,5-Trichloro-6-hydroxy-1,3-

Synonyms benzenedicarbonitrile, Hydroxychlorothalonil[3]
CAS Number 28343-61-5[3][4]
Molecular Formula CsHCIsN20[3][4]
Molecular Weight 247.47 g/mol [3][4]
Assay (HPLC) 298.0%[3][4]
Format Neat[3][4]
Storage Temperature 2-8°C[3][4]
Applications

This analytical standard is primarily used in environmental and agricultural research.[3][4] It is
essential for:

» Residue Analysis: Quantifying the levels of Chlorothalonil's primary metabolite in
environmental samples such as soil and water, as well as in agricultural commodities.

» Metabolism Studies: Investigating the metabolic pathways of Chlorothalonil in various
organisms.

» Toxicology Research: Assessing the potential toxicity and environmental impact of this
metabolite.

Sourcing Analytical Standards

A reliable supply of high-purity analytical standards is critical for accurate and reproducible
research. The following table summarizes a known supplier for 2,4,5-Trichloro-6-
hydroxyisophthalonitrile analytical standards.
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Supplier Product Name Product Number Purity

2,4,5-Trichloro-6-
Sigma-Aldrich hydroxyisophthalonitril
(Supelco) e PESTANAL®,

analytical standard

8792 >98.0% (HPLC)

Researchers should always request a Certificate of Analysis (CoA) from the supplier to obtain
batch-specific purity and characterization data.

Experimental Protocols

Protocol 1: Preparation of Standard Stock and Working Solutions

This protocol outlines the preparation of standard solutions for use in analytical methods such
as High-Performance Liquid Chromatography (HPLC).

Materials:

2,4,5-Trichloro-6-hydroxyisophthalonitrile analytical standard

HPLC-grade methanol

Volumetric flasks (10 mL, 50 mL, 100 mL)

Calibrated analytical balance

Pipettes

Procedure:

e Stock Solution (1000 pg/mL):

1. Accurately weigh approximately 10 mg of the 2,4,5-Trichloro-6-hydroxyisophthalonitrile
analytical standard into a 10 mL volumetric flask.

2. Dissolve the standard in a small amount of HPLC-grade methanol.
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3. Once dissolved, bring the flask to volume with methanol and mix thoroughly.

e Working Solutions (e.g., 1, 5, 10, 25, 50 pg/mL):

1. Prepare a series of dilutions from the stock solution using volumetric flasks and HPLC-
grade methanol. For example, to prepare a 10 pg/mL working solution, pipette 1 mL of the
1000 pg/mL stock solution into a 100 mL volumetric flask and bring to volume with
methanol.

Protocol 2: HPLC Analysis of 2,4,5-Trichloro-6-hydroxyisophthalonitrile

This protocol provides a general method for the analysis of 2,4,5-Trichloro-6-
hydroxyisophthalonitrile by HPLC with UV detection. Method optimization may be required
based on the specific instrumentation and sample matrix.

Instrumentation and Conditions:

Parameter Condition
HPLC System A standard HPLC system with a UV detector
C18 reversed-phase column (e.g., 4.6 x 250
Column
mm, 5 um)
) Isocratic elution with Methanol:Water (e.g.,
Mobile Phase ) ) )
70:30 v/v) with 0.1% formic acid
Flow Rate 1.0 mL/min
Injection Volume 10 pL
Column Temperature 30°C

To be determined based on UV scan (typically in

Detection Wavelength
the range of 220-240 nm)

Procedure:

e Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.
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« Inject the prepared working standard solutions to generate a calibration curve.
* Inject the prepared samples for analysis.

¢ Quantify the amount of 2,4,5-Trichloro-6-hydroxyisophthalonitrile in the samples by
comparing the peak areas to the calibration curve.

Visualizations

Experimental Workflow for HPLC Analysis

Standard Preparation HPLC Analysis Data Analysis

| Generate Calibration Curve }—>| Quantify Analyte |

Weigh Standard

Prepare Working Solutions Inject Standards & Samples Chromatographic Separation

Click to download full resolution via product page

Caption: Workflow for the preparation and analysis of 2,4,5-Trichloro-6-hydroxyisophthalonitrile
via HPLC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 4.2,4,5-Trichloro-6-hydroxyisophthalonitrile PESTANAL , analytical standard 28343-61-5
[sigmaaldrich.com]

» To cite this document: BenchChem. [Sourcing analytical standards of 2,4,5-
Trichloroisophthalonitrile for research.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b140750#sourcing-analytical-standards-of-2-4-5-
trichloroisophthalonitrile-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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